molecular formula C21H23N3O6S B285707 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid

4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid

Cat. No. B285707
M. Wt: 445.5 g/mol
InChI Key: FQYUVBRCLFGVOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are involved in the inflammatory response and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid has biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential as a diagnostic tool for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid in lab experiments is its potential as a multi-purpose compound. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties, making it useful for a range of experiments. However, one limitation is that the compound's mechanism of action is not fully understood, which may make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid. One direction is to investigate the compound's potential as a diagnostic tool for other diseases, beyond Alzheimer's disease. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify any potential side effects or limitations for its use in various applications. Finally, the compound's potential as a drug candidate for various diseases should be explored further.
In conclusion, 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid is a promising compound with potential applications in various fields of scientific research. Its anti-inflammatory, anti-cancer, and anti-microbial properties, as well as its potential as a diagnostic tool for Alzheimer's disease, make it a valuable compound for further study. However, more research is needed to fully understand its mechanism of action and potential limitations for its use in lab experiments and as a drug candidate.

Synthesis Methods

The synthesis of 4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid involves several steps. Firstly, 2-methoxybenzaldehyde and 4-methanesulfonamidophenylhydrazine are reacted to form the corresponding hydrazone. This hydrazone is then reacted with ethyl acetoacetate to form the dihydropyrazolone intermediate. Finally, the dihydropyrazolone intermediate is reacted with ethyl chloroacetate to yield the desired product.

Scientific Research Applications

4-[5-[4-(Methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been investigated for its potential use as a diagnostic tool for Alzheimer's disease.

properties

Molecular Formula

C21H23N3O6S

Molecular Weight

445.5 g/mol

IUPAC Name

4-[5-[4-(methanesulfonamido)phenyl]-3-(2-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid

InChI

InChI=1S/C21H23N3O6S/c1-30-19-6-4-3-5-16(19)18-13-17(22-24(18)20(25)11-12-21(26)27)14-7-9-15(10-8-14)23-31(2,28)29/h3-10,18,23H,11-13H2,1-2H3,(H,26,27)

InChI Key

FQYUVBRCLFGVOT-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1C2CC(=NN2C(=O)CCC(=O)O)C3=CC=C(C=C3)NS(=O)(=O)C

Canonical SMILES

COC1=CC=CC=C1C2CC(=NN2C(=O)CCC(=O)O)C3=CC=C(C=C3)NS(=O)(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.